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Compound of Interest

Compound Name: GO-203 TFA

Cat. No.: B1151391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of GO-203
TFA (Trifluoroacetate), a potent inhibitor of the MUC1-C oncoprotein. Adherence to these

guidelines is crucial for ensuring the stability and activity of the compound for reproducible

experimental results.

Introduction to GO-203
GO-203 is a cell-penetrating peptide that functions as a direct inhibitor of the Mucin 1 (MUC1)

C-terminal subunit (MUC1-C).[1][2] MUC1-C is an oncoprotein that is overexpressed in a

variety of human cancers and is associated with poor prognosis. GO-203 is an all D-amino acid

peptide that contains a poly-arginine transduction domain linked to a sequence that binds to

the MUC1-C cytoplasmic tail, thereby blocking its homodimerization.[1] This inhibition disrupts

downstream oncogenic signaling pathways, including the PI3K-AKT-S6K1 pathway, leading to

decreased cancer cell proliferation, induction of reactive oxygen species (ROS), and loss of

mitochondrial transmembrane potential.[1][3]

Solubility of GO-203 TFA
Proper dissolution is the first critical step in preparing a stock solution. The solubility of GO-203
TFA has been determined in common laboratory solvents. To enhance solubility, gentle

warming to 37°C and sonication in an ultrasonic bath are recommended.[1]
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Solvent Concentration Molarity (approx.) Notes

Water 50 mg/mL[1] 20.60 mM[1]

May require

sonication to fully

dissolve.[1]

DMSO 100 mg/mL[4] 41.21 mM[4]

Use of newly opened,

hygroscopic DMSO is

recommended as it

significantly impacts

solubility.[4]

Experimental Protocol: Preparation of a 10 mM GO-
203 TFA Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

GO-203 TFA powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Equilibration: Allow the vial of GO-203 TFA powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.glpbio.com/go-203-tfa.html
https://www.glpbio.com/go-203-tfa.html
https://www.glpbio.com/go-203-tfa.html
https://www.medchemexpress.com/l-go-203-tfa.html
https://www.medchemexpress.com/l-go-203-tfa.html
https://www.medchemexpress.com/l-go-203-tfa.html
https://www.benchchem.com/product/b1151391?utm_src=pdf-body
https://www.benchchem.com/product/b1151391?utm_src=pdf-body
https://www.benchchem.com/product/b1151391?utm_src=pdf-body
https://www.benchchem.com/product/b1151391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Accurately weigh the desired amount of GO-203 TFA powder. Note: For ease of

use, many suppliers provide pre-weighed amounts (e.g., 1 mg, 5 mg).

Solvent Addition: Based on the molecular weight of GO-203 TFA (approximately 2426.77

g/mol ), calculate the volume of DMSO required to achieve a 10 mM concentration. For 1 mg

of GO-203 TFA, add 41.2 µL of DMSO.

Dissolution:

Add the calculated volume of DMSO to the vial containing the GO-203 TFA powder.

Vortex the solution gently for 1-2 minutes.

If the powder is not fully dissolved, sonicate the vial in an ultrasonic water bath for a short

period. Gentle warming to 37°C can also aid dissolution.[1]

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1][2]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots at the recommended temperature (see

Section 4).
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Experimental Workflow: GO-203 TFA Stock Solution Preparation

Start: Equilibrate GO-203 TFA to Room Temperature

Weigh GO-203 TFA Powder

Add Calculated Volume of DMSO

Vortex and Sonicate (if needed) to Dissolve

Aliquot into Single-Use Tubes

Store Aliquots at -20°C or -80°C

End: Ready-to-use Aliquots

Click to download full resolution via product page

Workflow for GO-203 TFA stock solution preparation.

Storage Conditions
Proper storage is critical to maintain the integrity of GO-203 TFA.
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Powdered Form:

Temperature Duration Notes

-20°C 1 year Store in a dry, dark place.[2]

-80°C 2 years Store in a dry, dark place.[2]

Stock Solution in Solvent:

Temperature Duration Notes

-20°C 1 month

Sealed storage, away from

moisture. Avoid repeated

freeze-thaw cycles.[1][2]

-80°C 6 months

Sealed storage, away from

moisture. Avoid repeated

freeze-thaw cycles.[1][2]

Mechanism of Action: MUC1-C Inhibition
GO-203 exerts its anti-cancer effects by targeting the MUC1-C oncoprotein. The following

diagram illustrates the signaling pathway and the inhibitory action of GO-203.
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MUC1-C Signaling Pathway and GO-203 Inhibition

MUC1-C Monomer

MUC1-C Homodimer
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AKT S6K1 Cancer Cell Proliferation

Increased ROS Loss of Mitochondrial
Transmembrane Potential

GO-203

Click to download full resolution via product page

GO-203 inhibits MUC1-C homodimerization, blocking downstream signaling.

Pathway Description:

MUC1-C Homodimerization: In cancer cells, MUC1-C monomers dimerize, which is a critical

step for its oncogenic function.

Downstream Signaling Activation: The MUC1-C homodimer activates downstream signaling

pathways, including the PI3K-AKT-S6K1 cascade.[1]

Oncogenic Effects: Activation of these pathways promotes cancer cell proliferation and

survival.

GO-203 Inhibition: GO-203 binds to the CQC motif in the MUC1-C cytoplasmic domain,

blocking its homodimerization.[1] This leads to the downregulation of TIGAR, an increase in

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1151391?utm_src=pdf-body-img
https://www.glpbio.com/go-203-tfa.html
https://www.glpbio.com/go-203-tfa.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reactive oxygen species (ROS), and a loss of mitochondrial transmembrane potential,

ultimately inhibiting cancer cell growth.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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